4-(2-Bromoethyl)phenol
Cat. No. B083804
M. Wt: 201.06 g/mol
InChI Key: DYYVTFCYVZEQDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:11][NH2:12].[CH3:13][OH:14].[OH:1][c:2]1[cH:3][cH:4][c:5]([CH2:6][CH2:7][Br:8])[cH:9][cH:10]1>>[OH:1][c:2]1[cH:3][cH:4][c:5]([CH2:6][CH2:7][NH:12][CH3:11])[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccc(CCBr)cc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CNCCc1ccc(O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
